Cas no 2096336-81-9 (2-Piperazinopyridine-3-boronic acid dihydrochloride)
2-Piperazinopyridine-3-boronic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinopyridine-3-boronic acid DiHCl
- 2-Piperazinopyridine-3-boronic acid dihydrochloride
- (2-piperazin-1-ylpyridin-3-yl)boronic acid;dihydrochloride
- (2-(Piperazin-1-yl)pyridin-3-yl)boronic acid dihydrochloride
- C9H14BN3O2.2ClH
- WID33681
- AT15513
- Y2376
-
- MDL: MFCD22205757
- Inchi: 1S/C9H14BN3O2.2ClH/c14-10(15)8-2-1-3-12-9(8)13-6-4-11-5-7-13;;/h1-3,11,14-15H,4-7H2;2*1H
- InChI Key: OZJOKXFZOCNPCO-UHFFFAOYSA-N
- SMILES: Cl.Cl.OB(C1=CC=CN=C1N1CCNCC1)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 200
- Topological Polar Surface Area: 68.6
2-Piperazinopyridine-3-boronic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB335501-250 mg |
2-Piperazinopyridine-3-boronic acid dihydrochloride; 97% |
2096336-81-9 | 250mg |
€637.00 | 2023-04-26 | ||
| Chemenu | CM514525-1g |
(2-(Piperazin-1-yl)pyridin-3-yl)boronic acid dihydrochloride |
2096336-81-9 | 97% | 1g |
$1188 | 2022-09-01 | |
| abcr | AB335501-250mg |
2-Piperazinopyridine-3-boronic acid dihydrochloride, 97%; . |
2096336-81-9 | 97% | 250mg |
€637.00 | 2025-03-19 | |
| A2B Chem LLC | AX55221-250mg |
2-Piperazinopyridine-3-boronic acid DiHCl |
2096336-81-9 | 98% | 250mg |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AX55221-1g |
2-Piperazinopyridine-3-boronic acid DiHCl |
2096336-81-9 | 98% | 1g |
$1043.00 | 2024-04-20 | |
| Ambeed | A196564-1g |
(2-(Piperazin-1-yl)pyridin-3-yl)boronic acid dihydrochloride |
2096336-81-9 | 97% | 1g |
$1198.0 | 2024-04-21 |
2-Piperazinopyridine-3-boronic acid dihydrochloride Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-Piperazinopyridine-3-boronic acid dihydrochloride
2-Piperazinopyridine-3-boronic acid dihydrochloride (CAS No. 2096336-81-9): A Versatile Boronic Acid Derivative for Pharmaceutical and Chemical Research
In the rapidly evolving field of medicinal chemistry and drug discovery, 2-Piperazinopyridine-3-boronic acid dihydrochloride (CAS No. 2096336-81-9) has emerged as a compound of significant interest. This boronic acid derivative combines the unique properties of a piperazine-pyridine scaffold with the versatile reactivity of a boronic acid group, making it a valuable building block for researchers. The dihydrochloride salt form enhances its solubility and stability, crucial factors for laboratory applications.
The molecular structure of 2-Piperazinopyridine-3-boronic acid features a pyridine ring at position 2 of which is attached a piperazine moiety, while position 3 bears the boronic acid functional group. This arrangement creates multiple sites for potential modification and interaction, explaining its growing popularity in drug discovery programs. Recent trends in pharmaceutical research show increasing demand for such heterocyclic boronic acids, particularly in the development of protease inhibitors and receptor-targeted therapies.
From a synthetic chemistry perspective, the boronic acid group in this compound enables various cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are fundamental to modern medicinal chemistry. The presence of both nitrogen-rich heterocycles and the boronic acid functionality makes 2-Piperazinopyridine-3-boronic acid dihydrochloride exceptionally useful for creating diverse molecular architectures. Researchers frequently search for information about "boronic acid coupling reactions" and "piperazine derivatives in drug design," highlighting the relevance of this compound to current scientific inquiries.
In pharmaceutical applications, the piperazine-pyridine-boronic acid triad offers unique opportunities for drug development. The piperazine moiety is known to improve pharmacokinetic properties, while the pyridine ring can participate in important molecular interactions. The boronic acid group, increasingly recognized for its role in creating enzyme inhibitors, adds another dimension to this compound's utility. Recent publications have explored similar structures in the context of developing treatments for various conditions, making this compound particularly interesting to researchers working on next-generation therapeutics.
The physicochemical properties of 2-Piperazinopyridine-3-boronic acid dihydrochloride contribute to its research utility. As a dihydrochloride salt, it typically shows good solubility in water and polar organic solvents, facilitating various experimental protocols. The compound's molecular weight and calculated properties make it suitable for high-throughput screening applications, a fact that aligns with current industry trends toward automated drug discovery platforms. Scientists often search for "water-soluble boronic acid derivatives" and "pharmaceutical building blocks," queries that this compound directly addresses.
Quality control and characterization of 2-Piperazinopyridine-3-boronic acid dihydrochloride involve standard analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is an important consideration for researchers, particularly those working on long-term projects. Recent advancements in analytical chemistry have improved the characterization of such complex boronic acid compounds, addressing common challenges in working with these materials.
From a commercial perspective, the availability of 2-Piperazinopyridine-3-boronic acid dihydrochloride from specialized chemical suppliers has increased in recent years, reflecting growing demand from the pharmaceutical and biotechnology sectors. The compound's pricing and availability are frequently searched topics, indicating its importance in research budgets. Proper storage conditions—typically cool, dry environments—are essential for maintaining the compound's integrity over time.
Safety considerations for handling 2-Piperazinopyridine-3-boronic acid dihydrochloride follow standard laboratory protocols for chemical substances. While not classified as hazardous under normal research conditions, proper personal protective equipment is recommended when working with this material. The increasing focus on laboratory safety in research institutions has made information about safe handling procedures for such compounds particularly valuable.
Future research directions involving 2-Piperazinopyridine-3-boronic acid dihydrochloride may include exploration of its potential in targeted drug delivery systems or as a component in molecular probes. The compound's versatility suggests it will remain relevant as new applications for boronic acid chemistry continue to emerge. Current trends in personalized medicine and precision therapeutics may further drive interest in this and related compounds.
In conclusion, 2-Piperazinopyridine-3-boronic acid dihydrochloride (CAS No. 2096336-81-9) represents an important tool for modern chemical and pharmaceutical research. Its unique combination of structural features addresses multiple current research needs, from drug discovery to materials science. As the scientific community continues to explore the potential of boronic acid derivatives and nitrogen-containing heterocycles, this compound is likely to maintain its position as a valuable research chemical with diverse applications.
2096336-81-9 (2-Piperazinopyridine-3-boronic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)